Cas no 74-20-4 (2,6-dimethylbenzofuran)
2,6-dimethylbenzofuran structure
Product Name:2,6-dimethylbenzofuran
2,6-dimethylbenzofuran Chemical and Physical Properties
Names and Identifiers
-
- 2,6-dimethylbenzofuran
- DTXSID80415810
- AKOS006373699
- SCHEMBL806492
- InChI=1/C10H10O/c1-7-3-4-9-6-8(2)11-10(9)5-7/h3-6H,1-2H
- 74-20-4
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- Inchi: 1S/C10H10O/c1-7-3-4-9-6-8(2)11-10(9)5-7/h3-6H,1-2H3
- InChI Key: ZGYVLTVJKZLTPQ-UHFFFAOYSA-N
- SMILES: O1C(C)=CC2C=CC(C)=CC1=2
Computed Properties
- Exact Mass: 146.0732
- Monoisotopic Mass: 146.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 13.1Ų
Experimental Properties
- PSA: 13.14
2,6-dimethylbenzofuran Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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